Cas no 1226804-04-1 (4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one)
1226804-04-1 structure
Product Name:4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
CAS No:1226804-04-1
MF:C8H8ClN3O
MW:197.621620178223
CID:1102390
PubChem ID:59322362
Update Time:2025-04-20
4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
- DTXSID101181800
- 1226804-04-1
- 4-chloro-5-ethyl-5,7 dihydro-pyrrolo[2,3-d]pyrimidin-6-one
- 4-Chloro-5-ethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
- SCHEMBL2063184
- IQKBJMXJOQXLEC-UHFFFAOYSA-N
- 4-chloro-5-ethyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one
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- Inchi: 1S/C8H8ClN3O/c1-2-4-5-6(9)10-3-11-7(5)12-8(4)13/h3-4H,2H2,1H3,(H,10,11,12,13)
- InChI Key: IQKBJMXJOQXLEC-UHFFFAOYSA-N
- SMILES: ClC1C2=C(N=CN=1)NC(C2CC)=O
Computed Properties
- Exact Mass: 197.0355896g/mol
- Monoisotopic Mass: 197.0355896g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 54.9Ų
4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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